
Triclocarban and Triclosan: A Comparative
Analysis of Their Environmental Fates and

Impacts

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: TC-C 14G

Cat. No.: B1662361 Get Quote

Triclocarban (TCC) and triclosan (TCS) are broad-spectrum antimicrobial agents that have

been extensively used in a plethora of personal care products, leading to their ubiquitous

presence in the environment. This guide provides a detailed comparison of their environmental

impact, supported by experimental data, to inform researchers, scientists, and drug

development professionals.

Environmental Persistence and Bioaccumulation
Both triclocarban and triclosan are known to persist in the environment, though studies indicate

notable differences in their degradation rates and potential to accumulate in living organisms.

Triclocarban generally exhibits greater persistence, particularly in soil and sediment, compared

to triclosan.

Quantitative data on the half-lives and bioaccumulation factors of these compounds are

summarized in the tables below.

Table 1: Comparison of Environmental Half-Lives (t½)

Compound Soil (aerobic) Water Sediment

Triclocarban (TCC) 108 - 231 days[1][2] ~60 days[3] ~540 days[3][4]

Triclosan (TCS) 18 - 58 days[1][2][3] ~11 - 60 days[3] ~540 days[3]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1662361?utm_src=pdf-interest
https://pubmed.ncbi.nlm.nih.gov/17459543/
https://pubs.acs.org/doi/10.1021/jf900376c
https://pmc.ncbi.nlm.nih.gov/articles/PMC4774862/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4774862/
https://www.sludgenews.org/resources/documents/Cha_Triclocarban_and_Triclosan.pdf
https://pubmed.ncbi.nlm.nih.gov/17459543/
https://pubs.acs.org/doi/10.1021/jf900376c
https://pmc.ncbi.nlm.nih.gov/articles/PMC4774862/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4774862/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4774862/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1662361?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Table 2: Bioaccumulation and Bioconcentration Factors (BAF/BCF)

Compound Organism BAF/BCF Value Notes

Triclocarban (TCC) Algae BAF: ~2700[5] -

Snails BAF: ~1600[5] -

Triclosan (TCS) Algae
BAFs of approx. three

orders of magnitude[6]
-

Carp (Cyprinus

carpio)
BCF: 2.7 - 90

Dependent on

concentration[7]

Zebrafish (Danio rerio) BCF: 2532 - 4157
Dependent on

concentration[7]

Zebrafish (Danio rerio) BCF: 3700 - 8700 pH-dependent[7]

Ecotoxicity
The ecotoxicity of triclocarban and triclosan has been evaluated in various aquatic organisms.

Both compounds have been shown to be toxic to algae, crustaceans, and fish at

environmentally relevant concentrations.

Table 3: Acute Ecotoxicity (LC50) in Aquatic Organisms

Compound
Algae (e.g.,
Pseudokirchneriell
a subcapitata)

Crustaceans (e.g.,
Daphnia magna)

Fish (e.g., Oryzias
latipes)

Triclocarban (TCC) 10 - 30 µg/L[8] 1.9 - 40 µg/L[8] 49 - 180 µg/L[8][9]

Triclosan (TCS) 0.2 - 2.8 µg/L[8] 185 - 390 µg/L[8] 260 - 440 µg/L[8][9]

Experimental Protocols
The determination of triclocarban and triclosan in environmental matrices typically involves

sophisticated analytical techniques. A general workflow for their analysis is outlined below.
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General workflow for TCC and TCS analysis.

Detailed Methodologies:

Sample Collection: Water, soil, sediment, and biological tissue samples are collected from

the environment.

Extraction:

Water Samples: Typically filtered and then subjected to Solid-Phase Extraction (SPE) to

concentrate the analytes.[10][11][12]

Soil, Sediment, and Biosolid Samples: Pressurized Liquid Extraction (PLE) is a common

technique for extracting TCC and TCS from solid matrices.[4][13] Molecularly Imprinted

Solid Phase Extraction (MISPE) has also been used for selective extraction.[14]

Analysis:

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS):

This is the most frequently used technique for the sensitive and selective quantification of

TCC and TCS in environmental samples.[4][10][13]

Gas Chromatography-Mass Spectrometry (GC-MS): This method is also employed for the

analysis of these compounds.[6]

Quantification: Isotope dilution is often used to improve the accuracy and precision of the

quantification.

Signaling Pathways and Mechanisms of Toxicity
Both triclocarban and triclosan are recognized as endocrine-disrupting chemicals (EDCs),

interfering with the normal functioning of the hormonal system.

Triclosan's Endocrine Disrupting Mechanisms
Triclosan has been shown to interact with several key signaling pathways. It can act as an

agonist for the estrogen receptor (ER), promoting the proliferation of hormone-dependent

cancer cells.[15][16] It also exhibits agonistic activity towards the estrogen-related receptor γ
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(ERRγ).[17] Furthermore, studies in zebrafish have indicated that triclosan can disrupt the

Gonadotropin-releasing hormone (GnRH) and Mitogen-activated protein kinase (MAPK)

signaling pathways.[18]
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Signaling pathways affected by Triclosan.

Triclocarban's Endocrine Disrupting Mechanisms
Triclocarban also demonstrates agonistic activity towards the estrogen-related receptor γ

(ERRγ), with a higher binding affinity than triclosan.[17] This interaction represents a significant

mechanism for its endocrine-disrupting effects.
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Signaling pathway affected by Triclocarban.

Conclusion
The extensive data reviewed in this guide indicate that both triclocarban and triclosan pose

significant environmental risks due to their persistence, bioaccumulation potential, and

ecotoxicity. Notably, triclocarban appears to be more persistent in the environment and may

have a higher potential for bioaccumulation. Both compounds act as endocrine disruptors

through various signaling pathways. The detailed experimental protocols and comparative data

presented here serve as a valuable resource for the scientific community to further assess the

environmental and health impacts of these antimicrobials and to guide the development of

safer alternatives.
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To cite this document: BenchChem. [Triclocarban and Triclosan: A Comparative Analysis of
Their Environmental Fates and Impacts]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1662361#comparing-triclocarban-and-triclosan-
environmental-impact]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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